Cas no 8000-21-3 (bromomethane; 1-bromopropane; trichloro-nitro-methane)

8000-21-3 structure
Product name:bromomethane; 1-bromopropane; trichloro-nitro-methane
bromomethane; 1-bromopropane; trichloro-nitro-methane Chemical and Physical Properties
Names and Identifiers
-
- 1-bromopropane
- bromomethane
- trichloro-nitro-methane
- 8000-21-3
- DTXSID001033909
- Methane, bromo- mixt. with 1-bromopropane and trichloronitromethane (1:1:1)
- Methane, bromo-mixt. with 1-bromopropane and trichloronitromethane (1:1:1)
- bromomethane; 1-bromopropane; trichloro-nitro-methane
-
- Inchi: InChI=1S/C3H7Br.CH3Br.CCl3NO2/c1-2-3-4;1-2;2-1(3,4)5(6)7/h2-3H2,1H3;1H3;
- InChI Key: WQIZTOJONIZOFF-UHFFFAOYSA-N
- SMILES: CCCBr.CBr.C([N+](=O)[O-])(Cl)(Cl)Cl
Computed Properties
- Exact Mass: 380.81234
- Monoisotopic Mass: 378.814387
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 89.2
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.8
Experimental Properties
- Boiling Point: 112°C at 760 mmHg
- Flash Point: 13°C
bromomethane; 1-bromopropane; trichloro-nitro-methane Related Literature
-
Fumio Hamada,Manabu Yamada,Yoshihiko Kondo,Shin-ichi Ito,Uichi Akiba CrystEngComm, 2011,13, 6920-6922
-
Yu-Dong Zhang,Jing Ping,Qi-Wei Wu,Hong-Bing Pan,Xing-He Fan,Zhihao Shen,Qi-Feng Zhou Polym. Chem., 2017,8, 1689-1698
-
Jingsi Chen,Jifang Liu,Hongbo Zeng Biomater. Sci., 2021,9, 3543-3575
-
Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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